Cas no 2304634-95-3 (tert-butyl 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[3,2-b]pyridine-1-carboxylate)

• Product Name: tert-butyl 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[3,2-b]pyridine-1-carboxylate
• CAS No: 2304634-95-3
• MF: C₁₈H₂₇BN₂O₅
• MW: 362.228385210037
• MDL: MFCD21642071
• CID: 5194471
• Update Time: 2026-03-05

tert-butyl 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[3,2-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-BOC-4-AZAINDOLE-3-BORONIC ACID PINACOL ESTER
• 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrrolo[3,2-b]pyridine-1-carboxylic acid tert-butyl ester
• tert-butyl 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[3,2-b]pyridine-1-carboxylate

• MDL： MFCD21642071
• Inchi： 1S/C18H27BN2O5/c1-16(2,3)25-15(22)21-11-12(14-13(21)9-8-10-20-14)19(24)26-18(6,7)17(4,5)23/h8-11,23-24H,1-7H3
• InChI Key： HPUCCQWFQRRSKY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(N=CC=C2)C(B(O)OC(C(C)(C)O)(C)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on tert-butyl 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[3,2-b]pyridine-1-carboxylate

Comprehensive Guide to tert-butyl 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[3,2-b]pyridine-1-carboxylate (CAS No. 2304634-95-3)

tert-butyl 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[3,2-b]pyridine-1-carboxylate (CAS No. 2304634-95-3) is a highly specialized boron-containing heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, often referred to as a pyrrolopyridine boronic ester derivative, plays a crucial role in modern Suzuki-Miyaura cross-coupling reactions, a cornerstone of contemporary organic synthesis. Its unique molecular structure combines a pyrrolopyridine core with a tetramethyl dioxaborolane protecting group, making it particularly valuable for controlled release applications in drug discovery.

The growing interest in boron-based pharmaceuticals and functional materials has positioned this compound at the forefront of several cutting-edge research areas. Scientists are particularly interested in its potential as a building block for kinase inhibitors, with applications in oncology research. The tert-butyl carboxylate moiety provides excellent stability while allowing for selective deprotection when needed, a feature that makes this compound highly versatile in multi-step synthetic pathways. Recent studies have highlighted its utility in creating novel fluorescent probes for biological imaging applications.

From a chemical perspective, tert-butyl 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[3,2-b]pyridine-1-carboxylate demonstrates remarkable stability under various conditions, which explains its popularity in high-throughput screening applications. The tetramethyl-1,3,2-dioxaborolane group offers superior protection against hydrolysis compared to conventional boronic acids, while maintaining excellent reactivity in cross-coupling reactions. This balance between stability and reactivity makes it particularly valuable for medicinal chemistry applications where precise control over molecular architecture is required.

The pharmaceutical industry has shown increasing interest in this compound due to its potential in developing targeted cancer therapies. Researchers are exploring its use as a precursor for protein kinase inhibitors, particularly those targeting JAK and ALK pathways. The pyrrolopyridine scaffold is known for its excellent pharmacokinetic properties, while the boron moiety offers unique opportunities for creating proteolysis targeting chimeras (PROTACs), one of the hottest topics in current drug discovery research.

In materials science, CAS 2304634-95-3 has found applications in the development of organic electronic materials. Its conjugated system and boron center make it particularly interesting for creating novel organic semiconductors and light-emitting materials. Recent studies have demonstrated its potential in OLED technology, where its electron-deficient character can be leveraged to create more efficient charge transport materials. The compound's stability under ambient conditions makes it particularly attractive for industrial applications.

The synthesis and handling of tert-butyl 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[3,2-b]pyridine-1-carboxylate require specialized knowledge in organoboron chemistry. Proper storage under inert atmosphere is recommended to maintain its stability over extended periods. When working with this compound, researchers should pay particular attention to the boron-carbon bond characteristics, which can significantly influence reaction outcomes in cross-coupling applications. Recent advances in flow chemistry techniques have made its large-scale production more feasible.

Analytical characterization of this compound typically involves a combination of NMR spectroscopy (particularly ¹¹B NMR for the boron center), mass spectrometry, and X-ray crystallography. The tert-butyl group protons typically appear as a distinctive singlet in ¹H NMR spectra around 1.6 ppm, while the pyrrolopyridine protons show characteristic aromatic patterns between 7.0-8.5 ppm. These analytical signatures are crucial for quality control in both research and industrial settings.

Looking toward future applications, researchers are particularly excited about the potential of CAS 2304634-95-3 in antibody-drug conjugates (ADCs) and other targeted delivery systems. The combination of its boron chemistry with the pyrrolopyridine pharmacophore creates unique opportunities for developing next-generation therapeutics. As the demand for more sophisticated small molecule drugs continues to grow, compounds like this will undoubtedly play an increasingly important role in advancing both pharmaceutical and materials science frontiers.

For researchers working with tert-butyl 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[3,2-b]pyridine-1-carboxylate, it's important to stay updated on the latest developments in boron chemistry and heterocyclic compound synthesis. The field is rapidly evolving, with new applications emerging in areas ranging from PET imaging agents to supramolecular catalysts. Proper handling techniques and thorough understanding of its reactivity profile are essential for maximizing the potential of this versatile building block in synthetic chemistry applications.